Cas no 3624-90-6 (o-(p-toluylsulfonamido)aniline)

• Product Name: o-(p-toluylsulfonamido)aniline
• CAS No: 3624-90-6
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 921155
• PubChem ID: 77180
• Update Time: 2025-10-30

o-(p-toluylsulfonamido)aniline Chemical and Physical Properties

Names and Identifiers

• o-(p-toluylsulfonamido)aniline
• N-(2-AMINOPHENYL)-4-METHYLBENZENESULFONAMIDE
• N 170
• N-tosyl-1,2-diaminobenzene
• p-Toluenesulfonanilide,2'-amino
• t-Sulfonamidine
• DTXSID0063105
• NSC 116601
• 2-(p-Tolylsulfonylamino)aniline
• BP-11263
• CU-00000000198-1
• N-(2-Aminophenyl)-4-methylbenzenesulfonamide #
• WUD32GU27R
• Enamine_005225
• DB-431762
• BDBM643950
• p-Toluenesulfonamide, N-(o-aminophenyl)-
• AKOS000126720
• SCHEMBL398000
• UNII-WUD32GU27R
• 2-(4-Toluenesulfonamido)aniline
• N-(2-AMINOPHENYL)-P-TOLUENESULFONAMIDE
• CS-0116626
• N-(2-AMINOPHENYL)-4-METHYLPHENYLSULFONAMIDE
• E73924
• IDI1_007812
• NCGC00163089-01
• o-(p-Toluenesulfonamido)aniline
• HMS1408N11
• STK139392
• BS-28169
• p-Toluenesulfonanilide, 2'-amino-
• o-(p-Toluylsulfonamide)aniline
• N-(2-aminophenyl)-4-methylbenzene-1-sulfonamide
• 2-tosylaminoaniline
• 2-(Tosylamino)aniline
• Benzenesulfonamide, N-(2-aminophenyl)-4-methyl-
• NSC-116601
• 3624-90-6
• US11866416, Compound SN-I-230
• NSC116601

• MDL： MFCD00014771
• Inchi： 1S/C13H14N2O2S/c1-10-6-8-11(9-7-10)18(16,17)15-13-5-3-2-4-12(13)14/h2-9,15H,14H2,1H3
• InChI Key： AQUNQTJQZYZXMR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1C=CC=CC=1N)(=O)=O

Computed Properties

• Exact Mass: 262.07800
• Monoisotopic Mass: 262.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 80.57000
• LogP: 4.11300

o-(p-toluylsulfonamido)aniline Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on o-(p-toluylsulfonamido)aniline

O-(p-Tolylsulfonamido)Aniline: A Comprehensive Overview

O-(p-Tolylsulfonamido)aniline, also known by its CAS number 3624-90-6, is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound, with its unique structure and functional groups, plays a pivotal role in various applications, from pharmaceuticals to advanced materials. Recent studies have further elucidated its potential, making it a subject of interest for researchers worldwide.

The molecular structure of O-(p-tolylsulfonamido)aniline is characterized by the presence of an aniline group and a p-toluenesulfonyl group. This combination imparts the compound with unique chemical properties, such as high reactivity and selectivity. The aniline moiety serves as a nucleophilic site, while the sulfonamide group acts as an electron-withdrawing group, enhancing the compound's stability and reactivity in various reactions. These properties make it an ideal candidate for use in organic synthesis, particularly in the development of biologically active molecules.

Recent advancements in synthetic chemistry have expanded the scope of O-(p-tolylsulfonamido)aniline applications. For instance, researchers have employed this compound as a key intermediate in the synthesis of novel pharmaceutical agents. Its ability to form stable intermediates under mild reaction conditions has made it a preferred choice in drug discovery programs targeting complex biological pathways. Additionally, studies have demonstrated its potential in the development of advanced materials, such as stimuli-responsive polymers and nanomaterials.

In terms of synthesis, O-(p-tolylsulfonamido)aniline can be prepared via several methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthesis route depends on the desired product's purity and scalability. Recent research has focused on optimizing these methods to improve yield and reduce reaction time, making the compound more accessible for large-scale applications.

The biological activity of O-(p-tolylsulfonamido)aniline has been extensively studied in recent years. Preclinical studies have shown that this compound exhibits potent inhibitory effects against key enzymes involved in inflammatory and neurodegenerative diseases. Furthermore, its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions. These findings underscore the importance of further research into its pharmacokinetic and toxicological profiles to assess its suitability for clinical use.

From a materials science perspective, O-(p-tolylsulfonamido)aniline has been explored as a building block for constructing advanced functional materials. Its unique electronic properties make it suitable for applications in optoelectronics and sensing technologies. For example, researchers have utilized this compound to develop novel sensors capable of detecting environmental pollutants with high sensitivity and selectivity.

In conclusion, O-(p-tolylsulfonamido)aniline (CAS No. 3624-90-6) is a multifaceted compound with immense potential across diverse fields. Its chemical versatility, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for addressing contemporary challenges in science and technology. As research continues to uncover new applications and insights into its properties, this compound is poised to make significant contributions to both academic and industrial endeavors.